3-benzyl-5-(2-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-benzyl-5-[(2-methylphenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H21N3O/c1-18-9-5-6-12-20(18)16-28-22-14-8-7-13-21(22)23-24(28)25(29)27(17-26-23)15-19-10-3-2-4-11-19/h2-14,17H,15-16H2,1H3
• InChI Key: AZQXFYNMOISITN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5
• Molecular Formula: C25H21N3O
• Molecular Weight: 379.5 g/mol
• CAS No.: 1215747-77-5

Description

Chemical Structure and Properties
3-Benzyl-5-(2-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a fused heterocyclic compound featuring a pyrimidine ring annulated to an indole scaffold. The core structure (pyrimido[5,4-b]indol-4-one) is substituted at positions 3 and 5 with benzyl and 2-methylbenzyl groups, respectively. The molecular formula is C₂₆H₂₁N₃O, with a molecular weight of 391.47 g/mol (estimated). The benzyl groups enhance lipophilicity, while the methyl substituent on the 2-methylbenzyl moiety introduces steric and electronic effects that influence reactivity and binding interactions.

X-ray diffraction (XRD) analysis is commonly used to confirm the crystal structure of related pyrimidoindole derivatives, as demonstrated for Compound 3 in , which shares the same core but differs in substituents .

Biological Activity

3-benzyl-5-(2-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a heterocyclic compound belonging to the pyrimidoindole class. Its unique structure combines a pyrimidoindole core with various aromatic substituents, which contributes to its diverse biological activities. This article explores the compound's biological activity, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure

The chemical structure of 3-benzyl-5-(2-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one can be represented as follows:

$$\text{C}_{19}\text{H}_{18}\text{N}_2\text{O}$$

This structure features a pyrimidine ring fused to an indole system, with benzyl groups that enhance its reactivity and biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. Preliminary studies suggest that it may modulate enzyme activity or receptor functions, influencing various cellular pathways. The exact mechanisms are still under investigation but may include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It could act as an agonist or antagonist at certain receptors, affecting signal transduction.

Biological Activity Overview

Activity Type	Description	Reference
Antitumor Activity	Inhibits proliferation in various cancer cell lines (e.g., HeLa, A375)
Antimicrobial Effects	Exhibits activity against bacterial strains and fungi
Neuropharmacological	Potential agonistic effects on serotonin receptors

Case Studies and Research Findings

• Antitumor Activity
  • A study evaluated the cytotoxic effects of 3-benzyl-5-(2-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one on human tumor cell lines. The compound demonstrated significant inhibition of cell proliferation, particularly in HeLa and A375 cells, with IC50 values indicating potent activity against these lines ( ).
• Antimicrobial Effects
  • Research has shown that this compound exhibits broad-spectrum antimicrobial activity. In vitro tests revealed effectiveness against resistant strains such as MRSA and Pseudomonas aeruginosa. The compound outperformed standard antibiotics in certain assays ( ).
• Neuropharmacological Properties
  • Investigations into the compound's interaction with serotonin receptors indicated potential therapeutic applications in treating mood disorders. Its selective binding affinity suggests it may serve as a novel treatment option for conditions like anxiety and depression ( ).

Synthesis and Derivatives

The synthesis of 3-benzyl-5-(2-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one typically involves multi-step organic reactions. Key synthetic pathways include:

• Condensation Reactions : Utilizing appropriate precursors to form the pyrimidine-indole structure.
• Functional Group Modifications : Introducing various substituents to enhance biological properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The pyrimido[5,4-b]indol-4-one scaffold is versatile, with modifications at positions 3 and 5 significantly altering physicochemical and biological properties. Below is a comparative analysis of key analogues:

Compound Name	Substituents (Position 3 / Position 5)	Molecular Weight (g/mol)	Key Findings
Target Compound	Benzyl / 2-methylbenzyl	391.47	Lipophilic; steric bulk may hinder enzymatic degradation.
8-Fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)	2-methoxybenzyl / 4-fluorobenzyl	449.44	Enhanced metabolic stability due to fluorination; XRD-confirmed structure .
3-Phenyl-2-propylsulfanyl	Phenyl / Propylsulfanyl	339.40	Sulfanyl group increases polarity; potential for nucleophilic reactions .
8-Bromo-3-(3-isopropoxypropyl)	3-isopropoxypropyl / H	387.29	Bromine enhances electrophilic reactivity; isopropoxy improves solubility .
5-(2-Chloro-6-fluorobenzyl)	Benzyl / 2-chloro-6-fluorobenzyl	429.88	Halogen substituents may improve target binding via halogen bonds .

Key Research Findings

Fluorinated Derivatives : The 8-fluoro-5-(4-fluorobenzyl) analogue () demonstrated high crystallinity and metabolic stability, attributed to fluorine’s electronegativity and small atomic radius. Molecular docking studies suggest strong interactions with hydrophobic enzyme pockets .

Sulfanyl and Halogen Substituents : The propylsulfanyl group in ’s compound introduces a nucleophilic sulfur atom, which could facilitate covalent bonding with cysteine residues in enzymes. Chloro/fluoro substitutions () enhance binding affinity in halogen-rich environments (e.g., kinase active sites) .

Physicochemical Properties

• Solubility : Brominated and sulfanyl derivatives () exhibit improved aqueous solubility compared to the target compound due to polar functional groups .
• Reactivity : Halogenated analogues (e.g., 8-bromo, 2-chloro-6-fluoro) are more reactive in cross-coupling reactions, enabling further derivatization .

Critical Analysis of Evidence

• Contradictions: discusses dihydroisoxazolo[5,4-b]pyridines, which share annulation patterns but differ in core structure.
• Gaps: No direct biological data (e.g., IC₅₀ values) are available for the target compound, necessitating extrapolation from analogues.